Cas no 80186-87-4 (Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI)
• CAS No: 80186-87-4
• MF: C₁₇H₂₇N₅O₁₆P₂
• MW: 619.367706537247
• CID: 725078
• PubChem ID: 44144501
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), P'-D-glycero-D-manno-heptopyranosyl ester (9CI)
• adenosine 5'-diphosphate-glycero-mannoheptose
• DTXSID801001085
• 9-{6,10-Anhydro-5-O-[hydroxy(phosphonooxy)phosphoryl]dodecofuranosyl}-9H-purin-6-amine
• Adenosine 5'-(trihydrogen diphosphate), mono-D-glycero-D-manno-heptopyranosyl ester
• Adpgmh
• 80186-87-4

• Inchi： 1S/C17H27N5O16P2/c18-15-5-16(20-2-19-15)22(3-21-5)17-10(29)9(28)13(36-17)14(37-40(33,34)38-39(30,31)32)12-8(27)6(25)7(26)11(35-12)4(24)1-23/h2-4,6-14,17,23-29H,1H2,(H,33,34)(H2,18,19,20)(H2,30,31,32)/t4-,6-,7-,8-,9-,10+,11?,12?,13?,14?,17?/m0/s1
• InChI Key： ZLCOQKCHOKULQU-QRPVWZTISA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC(C1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)C1[C@H]([C@H]([C@@H](C([C@H](CO)O)O1)O)O)O

Computed Properties

• Exact Mass: 619.092803
• Monoisotopic Mass: 619.092803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 343

Experimental Properties

• Density: 2.5
• Boiling Point: 1106.6°C at 760 mmHg
• Flash Point: 623°C
• Refractive Index: 1.901